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Compound of Interest

Compound Name: d-Atabrine dihydrochloride

Cat. No.: B2782251 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
d-Atabrine dihydrochloride, an active enantiomer of Quinacrine, is noted for its biological

activities, including antiprion activity.[1][2][3] Proper preparation of stock solutions is critical for

ensuring experimental accuracy and reproducibility. This document provides a detailed protocol

for the preparation, storage, and handling of d-Atabrine dihydrochloride stock solutions.

Physicochemical Properties & Data
Accurate data is essential for calculating concentrations and understanding the compound's

behavior in solution. The key properties of d-Atabrine dihydrochloride are summarized

below.
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Property Value References

Molecular Formula C₂₃H₃₂Cl₃N₃O [1][2][4]

Molecular Weight 472.88 g/mol [1][2][4]

CAS Number 56100-41-5 [1][2]

Appearance Light yellow to yellow solid [1]

Solubility
DMSO: 16.67 mg/mL (35.25

mM)
[1][3][5]

Purity >98% [2][6]

Storage (Powder)
Store at 4°C, sealed away

from moisture.
[1]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month.
[1][5][7]

Safety and Handling Precautions
d-Atabrine dihydrochloride (and its racemate, Quinacrine dihydrochloride) requires careful

handling.

Personal Protective Equipment (PPE): Always wear appropriate protective equipment,

including chemical safety goggles, gloves, and a lab coat.[8][9]

Ventilation: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

[8][9][10]

Contact: Avoid contact with skin and eyes. In case of contact, flush the affected area with

plenty of water for at least 15 minutes and seek medical attention.[8][11]

Ingestion: Harmful if swallowed. Do not eat, drink, or smoke when handling this product.[9]

[10]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

[11]
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Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mM stock solution in DMSO.

Materials:

d-Atabrine dihydrochloride powder

Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO)[1]

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Sterile pipette tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)[1][5]

Calculation: To prepare a stock solution of a desired concentration, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Stock Solution:

Mass (mg) = 10 mmol/L * 0.001 L * 472.88 g/mol * 1000 mg/g

Mass (mg) = 4.73 mg

Procedure:

Equilibration: Allow the d-Atabrine dihydrochloride vial to reach room temperature before

opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh 4.73

mg of the d-Atabrine dihydrochloride powder into the tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the powder. The use

of newly opened, low-moisture DMSO is recommended as the compound is hygroscopic.[1]
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Dissolution: Close the tube tightly and vortex thoroughly until the solid is completely

dissolved. If dissolution is slow, sonication in an ultrasonic bath for a short period may be

helpful.[1][3][5]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 20-100 µL) in sterile

cryovials.[5][7]

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and preparation date.

Storage: Store the aliquots in a sealed container at -20°C for short-term use (up to 1 month)

or at -80°C for long-term storage (up to 6 months).[1][5]
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Caption: Workflow for d-Atabrine Dihydrochloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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